Cas no 126949-60-8 (Dichlorobis[(2,6-diisopropylphenyl)imido](1,2-dimethoxyethane)molybdenum(VI))

• Product Name: Dichlorobis[(2,6-diisopropylphenyl)imido](1,2-dimethoxyethane)molybdenum(VI)
• CAS No: 126949-60-8
• MF: C₂₈H₄₄Cl₂MoN₂O₂
• MW: 607.51
• MDL: MFCD22200530
• CID: 2602884
• PubChem ID: 329766408
• Update Time: 2025-05-23

Dichlorobis[(2,6-diisopropylphenyl)imido](1,2-dimethoxyethane)molybdenum(VI) Chemical and Physical Properties

Names and Identifiers

• Dichlorobis[(2,6-diisopropylphenyl)imido](1,2-dimethoxyethane)molybdenum(VI)
• Mo(N-2,6-Pr(i)2C6H3)2Cl2 * dme
• Bis(N-2,6-diisopropylaniline)dimethoxyethane molybdenum dichloride
• )imido](1,2-dimethoxyethane)moL
• orobis[(2,6-diisopropyL
• 126949-60-8
• Molybdenum,bis[2,6-bis(1-methylethyl)benzenaminato(2-)]dichloro[1,2-di(methoxy-kO)ethane]-, (OC-6-13)-

• MDL： MFCD22200530
• Inchi： 1S/2C12H17N.C4H10O2.2ClH.Mo/c2*1-8(2)10-6-5-7-11(9(3)4)12(10)13;1-5-3-4-6-2;;;/h2*5-9H,1-4H3;3-4H2,1-2H3;2*1H;/q2*-2;;;;+6/p-2
• InChI Key： JZCFWWHXHHJABB-UHFFFAOYSA-L
• SMILES： [N-2](C1C(=CC=CC=1C(C)C)C(C)C)=[Mo+6]1(O(CCO1C)C)([Cl-])([Cl-])=[N-2]C1C(=CC=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 608.183388g/mol
• Monoisotopic Mass: 608.183388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 557
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• Melting Point: 130-135 °C

Dichlorobis[(2,6-diisopropylphenyl)imido](1,2-dimethoxyethane)molybdenum(VI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P264-P280-P304+P340+P312-P337+P313-P403+P233
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on Dichlorobis[(2,6-diisopropylphenyl)imido](1,2-dimethoxyethane)molybdenum(VI)

Dichlorobis[(2,6-diisopropylphenyl)imido](1,2-dimethoxyethane)molybdenum(VI): A Comprehensive Overview

The compound Dichlorobis[(2,6-diisopropylphenyl)imido](1,2-dimethoxyethane)molybdenum(VI), identified by the CAS number 126949-60-8, is a molybdenum-based coordination complex with unique chemical properties. This compound has garnered significant attention in the fields of organometallic chemistry and catalysis due to its versatile structure and potential applications. The name itself is a testament to its intricate composition: it contains two dichloro groups, two imido ligands derived from 2,6-diisopropylphenyl groups, and a 1,2-dimethoxyethane ligand coordinated to a molybdenum center in the +VI oxidation state.

Recent studies have highlighted the importance of such molybdenum complexes in catalytic processes. The molybdenum(VI) center in this compound plays a pivotal role in facilitating various chemical transformations. The imido ligands, derived from 2,6-diisopropylphenyl groups, provide steric bulk around the metal center, which can influence the reactivity and selectivity of the complex. This steric environment is particularly advantageous in asymmetric catalysis and enantioselective reactions.

The 1,2-dimethoxyethane ligand contributes to the stability of the complex by providing a chelating environment around the molybdenum atom. This chelation not only enhances the thermal stability of the compound but also modulates its electronic properties. Recent research has shown that such ligands can act as Lewis bases, facilitating electron transfer processes and enhancing the catalytic activity of the complex.

From a synthetic standpoint, Dichlorobis[(2,6-diisopropylphenyl)imido](1,2-dimethoxyethane)molybdenum(VI) is typically prepared through a combination of oxidative addition and ligand substitution reactions. The synthesis involves careful control of reaction conditions to ensure the formation of the desired product with high purity. Researchers have explored various synthetic routes to optimize yield and stability, often employing coordinating solvents or additives to guide the reaction pathway.

In terms of applications, this compound has shown promise in olefin metathesis reactions. The molybdenum center's ability to activate alkene bonds makes it an attractive candidate for this type of catalytic process. Recent studies have demonstrated that this complex can efficiently catalyze cross-metathesis reactions under mild conditions, making it a valuable tool in organic synthesis.

Beyond catalysis, Dichlorobis[(2,6-diisopropylphenyl)imido](1,2-dimethoxyethane)molybdenum(VI) has also been investigated for its potential in materials science. Its unique electronic structure makes it a candidate for applications in coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in gas storage, sensing technologies, and drug delivery systems.

The stability and reactivity of this compound are influenced by its coordination environment. The presence of bulky imido ligands creates a steric shield around the molybdenum center, which can prevent unwanted side reactions while maintaining reactivity towards specific substrates. This balance between steric hindrance and electronic accessibility is crucial for its catalytic performance.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and bonding interactions within this complex. Density functional theory (DFT) calculations have revealed that the molybdenum atom exhibits significant backbonding with its ligands, which contributes to its high reactivity. These computational studies have also helped predict new reaction pathways and optimize catalyst design.

In conclusion, Dichlorobis[(2,6-diisopropylphenyl)imido](1,2-dimethoxyethane)molybdenum(VI), with its unique structure and versatile properties, continues to be a subject of intense research interest. Its applications span across catalysis, materials science, and organic synthesis, making it an important compound in modern organometallic chemistry.